Cas no 1354394-25-4 (rac-(1R,2R)-2-butylcyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-butylcyclopropan-1-amine
• CAS No: 1354394-25-4
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5895038
• PubChem ID: 12523666
• Update Time: 2025-08-05

rac-(1R,2R)-2-butylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-butylcyclopropan-1-amine
• AKOS006349773
• 1354394-25-4
• EN300-1798469

• Inchi： 1S/C7H15N/c1-2-3-4-6-5-7(6)8/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
• InChI Key： CHGHNNMJPZURQV-RNFRBKRXSA-N
• SMILES： N[C@@H]1C[C@H]1CCCC

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-(1R,2R)-2-butylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-butylcyclopropan-1-amine (CAS No. 1354394-25-4): Properties, Applications, and Industry Insights

The compound rac-(1R,2R)-2-butylcyclopropan-1-amine (CAS No. 1354394-25-4) is a chiral amine with a cyclopropane backbone, attracting significant attention in pharmaceutical and agrochemical research. Its unique stereochemistry and structural features make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic routes, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, rac-(1R,2R)-2-butylcyclopropan-1-amine belongs to the class of cyclopropylamines, characterized by a strained three-membered ring that enhances reactivity. The presence of a butyl group at the 2-position and an amine at the 1-position creates a versatile scaffold for derivatization. Researchers often explore its enantioselective synthesis, as the (1R,2R) configuration is critical for binding affinity in target proteins. Recent studies highlight its role in modulating enzyme inhibition, particularly in neurological and metabolic disorders.

In the context of sustainable chemistry, the synthesis of CAS No. 1354394-25-4 has been optimized to reduce waste and energy consumption. Catalytic methods using transition-metal complexes or organocatalysts are gaining traction, aligning with the industry's shift toward green solvents and atom economy. A 2023 study demonstrated a 70% yield improvement via photocatalysis, a hot topic in organic synthesis forums.

From an application standpoint, this compound is pivotal in designing small-molecule therapeutics. Its rigid cyclopropane ring improves metabolic stability, a key concern in drug development. Notably, it serves as a precursor for GABA receptor modulators and kinase inhibitors, addressing high-search-volume terms like "new anxiety treatments" and "targeted cancer therapies". Patent analyses reveal its use in preclinical candidates for neurodegenerative diseases, a sector with growing R&D investment.

Beyond pharmaceuticals, rac-(1R,2R)-2-butylcyclopropan-1-amine finds niche roles in agrochemicals. Its structural motif enhances the bioavailability of pesticide formulations, resonating with searches for "eco-friendly crop protection". Regulatory agencies emphasize safer alternatives, and this compound's degradability profile positions it favorably against persistent pollutants.

Analytical characterization of CAS No. 1354394-25-4 typically involves HPLC chiral separation and NMR spectroscopy, with fragmentation patterns documented in mass spectral libraries. Purity thresholds (>98%) are crucial for industrial use, driving demand for advanced purification techniques like SFC (Supercritical Fluid Chromatography).

Market-wise, the compound aligns with the custom synthesis boom, as contract manufacturers cater to virtual pharma companies. SEO trends show rising queries for "chiral amine suppliers" and "CAS 1354394-25-4 price", reflecting commercial interest. Storage recommendations (e.g., inert atmosphere, -20°C) are frequently searched, underscoring user needs for practical handling guidelines.

In conclusion, rac-(1R,2R)-2-butylcyclopropan-1-amine exemplifies the intersection of structural innovation and application diversity. Its relevance in drug discovery and sustainable chemistry ensures ongoing research, while SEO data highlights its commercial viability. Future directions may explore its catalytic asymmetric synthesis and bioconjugation potential, answering the market's call for efficient, scalable solutions.